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Compound of Interest

Compound Name: Aticaprant
CAS No.: 1174130-61-0
Cat. No.: B605669
Get Quote
. J

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of
Aticaprant (also known as CERC-501, JNJ-67953964, LY2456302), a k-opioid receptor (KOR)
antagonist. Adherence to these procedures is critical for ensuring personnel safety,
environmental protection, and regulatory compliance.

Hazard Identification and Classification

Aticaprant is classified with the following hazards:

Acute oral toxicity (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]
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It is crucial to handle Aticaprant with appropriate personal protective equipment (PPE),
including gloves, protective clothing, and eye/face protection.[1] All handling should occur in a
well-ventilated area to avoid inhalation of dust or fumes.[1]

Aticaprant Disposal Protocol: A Step-by-Step Guide

The disposal of Aticaprant and its associated waste must be managed as hazardous chemical
waste. Do not dispose of Aticaprant down the drain or in regular trash.

Step 1: Waste Segregation

Grossly Contaminated Waste: This includes pure, unused, or expired Aticaprant, reaction
mixtures containing Aticaprant, and any spills or grossly contaminated materials. This waste
is considered "bulk" hazardous chemical waste.

Trace Contaminated Waste: This category includes items with minimal residual
contamination, such as empty vials, weigh boats, and lightly contaminated gloves and bench
paper. While some regulations differentiate between bulk and trace contamination, it is best
practice to manage all chemically contaminated solid waste as hazardous.[2][3]

Step 2: Containerization
Bulk Waste (Solid & Liquid):
o Collect in a designated, leak-proof, and sealable hazardous waste container.

o The container must be compatible with the chemical nature of the waste. For Aticaprant,
a high-density polyethylene (HDPE) container is generally suitable.

o Never mix incompatible waste streams.
Sharps Waste:

o Syringes and needles used for dissolving or administering Aticaprant must be disposed of
in a designated sharps container for chemical-contaminated sharps.[2][4] If the syringe
contains residual drug, it should be managed as bulk hazardous waste.[2]

Trace Contaminated Solids:
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o Place in a designated hazardous waste bag or container, often referred to as a "RCRA
black box" in the United States.[5]

Step 3: Labeling
o All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include:

o

The full chemical name: "Aticaprant” and any other chemical constituents.

[e]

The approximate percentage of each component.

o

The specific hazard characteristics (e.g., "Toxic").

The date accumulation started.

[¢]

[e]

The name and contact information of the generating laboratory or researcher.
Step 4: Storage

o Store sealed hazardous waste containers in a designated satellite accumulation area within
or near the laboratory.

e The storage area should be secure, away from general traffic, and have secondary
containment to capture any potential leaks.

e Do not accumulate more than the regulatory limit of hazardous waste in a satellite
accumulation area (e.g., 55 gallons in the U.S.).

Step 5: Disposal and Removal

o Contact your institution's Environmental Health and Safety (EHS) department for pickup and
disposal of the hazardous waste.

o EHS will arrange for a licensed hazardous waste disposal company to transport and dispose
of the material in accordance with all local, state, and federal regulations.[2][3]
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Quantitative Data Summary

While specific disposal-related quantitative data for Aticaprant is not available, the following
table summarizes its relevant physical and chemical properties.

Property Value Source
CAS Number 1174130-61-0 [6]
Molecular Formula C26H27FN202 [6]
Molar Mass 418.5 g/mol [6]
N DMSO: 5 mg/ml, Ethanol: 3
Solubility
mg/ml, DMF: 1 mg/mi
Relative Density 1.201 g/cm3 [1]

Visual Guidance for Aticaprant Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated during research involving Aticaprant.
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Caption: Decision workflow for the proper segregation and disposal of Aticaprant waste.

Disclaimer: This document provides general guidance. Researchers must consult their
institution's specific waste management policies and the relevant Safety Data Sheet (SDS)
before handling and disposing of Aticaprant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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